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Abstract

Yttrium-89 (8°Y), the only stable and naturally occurring isotope of yttrium, holds a special
significance in nuclear physics as a "semi-magic" nucleus.[1][2][3][4] This designation arises
from its unique combination of protons and neutrons: 39 protons and a "magic" number of 50
neutrons.[1][5][6] The closed neutron shell imparts exceptional stability, analogous to the
electron shell stability of noble gases. This technical guide provides an in-depth exploration of
the nuclear structure of Y, presenting the experimental evidence that substantiates its semi-
magic character. It includes summaries of key quantitative data, detailed experimental
methodologies, and logical diagrams to elucidate the core concepts for researchers and
professionals in related fields.

Introduction to Semi-Magic Nuclel

In nuclear physics, "magic numbers" refer to specific counts of nucleons (protons or neutrons)
that result in a complete shell within the atomic nucleus. Nuclei with a magic number of both
protons and neutrons are termed "doubly magic" and exhibit remarkable stability. A "semi-
magic" or "near-magic" nucleus is one that has a magic number of either protons or neutrons,
but not both, resulting in a significant, though not maximal, degree of stability.

Yttrium-89 is a prime example of a semi-magic nucleus. It possesses 50 neutrons, which is a
recognized magic number (2, 8, 20, 28, 50, 82, 126).[1] This closed neutron shell confers
substantial stability.[3] Its 39 protons, however, leave it one proton short of the Z=40 subshell
closure, placing it in a unique position for studying nuclear shell effects.
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Nuclear Properties of Yttrium-89

The fundamental properties of the 8°Y nucleus are central to understanding its structure and
behavior. These properties have been determined through various experimental techniques
over decades of research.

Quantitative Data Summary

The key quantitative characteristics of the Yttrium-89 nucleus are summarized in the table
below for easy reference and comparison.

Property Value Units
Proton Number (2) 39

Neutron Number (N) 50

Mass Number (A) 89

Atomic Mass 88.905849 (3) Da
Mass Excess -87.70948 MeV
Nuclear Binding Energy 775.54518222 MeV
Binding Energy per Nucleon 8.71399081 MeV
Nuclear Spin (1) 1/2

Parity Negative (-)

Magnetic Dipole Moment (u) -0.1374154(3) MUN
Electric Quadrupole Moment 0 barns
Natural Abundance 100 %
Charge Radius 4.2430(21) fm

(Data sourced from ChemLin, WebElements, PubChem, and IAEA-NDS)[7][8][9][10]

The spin of 1/2 is a particularly important feature, as it means the nucleus has no electric
quadrupole moment, simplifying its Nuclear Magnetic Resonance (NMR) spectra and making it
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a sensitive probe for chemical and biological systems.[11][12][13]

Logical Framework for 8%Y as a Semi-Magic Nucleus

The semi-magic nature of 8°Y is a direct consequence of its specific nucleon composition. The
diagram below illustrates the logical relationship between its proton and neutron nhumbers and
the nuclear shell model's magic numbers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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